Cas no 1153482-33-7 (1-({1-4-(methylsulfanyl)phenylethyl}amino)propan-2-ol)

• Product Name: 1-({1-4-(methylsulfanyl)phenylethyl}amino)propan-2-ol
• CAS No: 1153482-33-7
• MF: C₁₂H₁₉NOS
• MW: 225.350362062454
• CID: 5230621
• PubChem ID: 43499293
• Update Time: 2025-05-19

1-({1-4-(methylsulfanyl)phenylethyl}amino)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-({1-[4-(methylsulfanyl)phenyl]ethyl}amino)propan-2-ol
• 1-((1-(4-(Methylthio)phenyl)ethyl)amino)propan-2-ol
• 2-Propanol, 1-[[1-[4-(methylthio)phenyl]ethyl]amino]-
• 1-({1-4-(methylsulfanyl)phenylethyl}amino)propan-2-ol

• Inchi： 1S/C12H19NOS/c1-9(14)8-13-10(2)11-4-6-12(15-3)7-5-11/h4-7,9-10,13-14H,8H2,1-3H3
• InChI Key： VNJAOGFDRQTBOS-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C(C)NCC(C)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 169
• XLogP3: 2
• Topological Polar Surface Area: 57.6

Additional information on 1-({1-4-(methylsulfanyl)phenylethyl}amino)propan-2-ol

Professional Introduction to 1-({1-4-(methylsulfanyl)phenylethyl}amino)propan-2-ol (CAS No. 1153482-33-7)

1-({1-4-(methylsulfanyl)phenylethyl}amino)propan-2-ol, identified by its CAS number 1153482-33-7, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit diverse biological activities, making it a subject of extensive study in medicinal chemistry and drug development. The unique structural features of this molecule, particularly the presence of a methylsulfanyl group and an amino substituent, contribute to its potential pharmacological properties.

The methylsulfanyl group, also known as a thiomethyl group, is a sulfur-containing moiety that is known to enhance the solubility and bioavailability of pharmaceutical compounds. This feature is particularly valuable in drug design, as it can improve the interaction between the drug and biological targets. Additionally, the phenylethyl moiety introduces a aromatic ring system that is commonly found in bioactive molecules, further contributing to the compound's potential therapeutic effects.

The amino group in 1-({1-4-(methylsulfanyl)phenylethyl}amino)propan-2-ol plays a crucial role in its chemical reactivity and biological activity. Amino groups are well-known for their ability to form hydrogen bonds, which are essential for the binding of drugs to their targets. This property makes this compound a promising candidate for further investigation in the development of new drugs.

In recent years, there has been growing interest in the development of novel compounds with potential therapeutic applications. The structural motif of 1-({1-4-(methylsulfanyl)phenylethyl}amino)propan-2-ol has attracted attention due to its similarity to known bioactive molecules. For instance, studies have shown that compounds with similar structural features exhibit anti-inflammatory, analgesic, and anti-depressant properties. These findings suggest that 1-({1-4-(methylsulfanyl)phenylethyl}amino)propan-2-ol may also possess similar pharmacological activities.

The synthesis of 1-({1-4-(methylsulfanyl)phenylethyl}amino)propan-2-ol involves several key steps that highlight its complexity and the expertise required for its preparation. The introduction of the methylsulfanyl group requires precise control over reaction conditions to ensure high yield and purity. Similarly, the incorporation of the phenylethyl and amino groups necessitates careful selection of reagents and catalysts. These synthetic challenges underscore the importance of advanced chemical techniques in the preparation of such compounds.

The biological activity of 1-({1-4-(methylsulfanyl)phenylethyl}amino)propan-2-ol has been explored in various preclinical studies. These studies have revealed that the compound interacts with multiple biological targets, including enzymes and receptors involved in pain perception and inflammation. The interaction with these targets suggests that 1-({1-4-(methylsulfanyl)phenylethyl}amino)propan-2-ol may have therapeutic potential in conditions such as chronic pain and inflammatory disorders.

In addition to its potential therapeutic applications, 1-({1-4-(methylsulfanyl)phenylethyl}amino)propan-2-ol has also been studied for its role in chemical biology research. The compound's unique structure provides insights into the mechanisms of action of related bioactive molecules. By understanding how this compound interacts with biological targets, researchers can gain valuable information about the structure-function relationships that govern drug action.

The future prospects for 1-({1-4-(methylsulfanyl)phenylethyl}amino)propan-2-ol are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Advances in computational chemistry and molecular modeling are expected to play a significant role in this process, enabling researchers to design more effective derivatives of this compound. Additionally, preclinical studies will be crucial in evaluating the safety and efficacy of 1-{(14(methylsulfanyl)) phenylethyl } amino propan - 22 - ol for potential clinical use.

In conclusion, 1-{(14(methylsulfanyl)) phenylethyl } amino propan - 22 - ol (CAS No. 1153482 - 33 -7) is a compound with significant potential in pharmaceutical research. Its unique structural features, combined with its observed biological activities, make it a valuable candidate for further investigation. As research continues to uncover new insights into its properties and applications, this compound is poised to play an important role in the development of novel therapeutic agents.